(2-Chlorophenylethynyl)-trimethylsilane
Cat. No. B8431514
M. Wt: 208.76 g/mol
InChI Key: CXFAEEQKUQCOOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08058283B2
Procedure details
Potassium hydroxide (77.5 g, 1.38 mol) was added in 4 portions to a stirred solution of (2-chlorophenylethynyl)-trimethylsilane (95.0 g, 0.46 mol) in methanol (250 ml) at 0° C. The mixture was stirred at 0° C. until the reaction was complete (by tlc 1:1 ethyl acetate:hexane). The mixture was neutralised by the addition of 10% hydrochloric acid and the product was extracted into dichloromethane (2×150 ml). The combined extracts were dried (MgSO4) and evaporated in vacuo. The residual oil was purified by short path distillation (Kugelrohr) to give 1-chloro-2-ethynylbenzene (41.23 g) as a clear oil. B.pt. 38° C./10 mBar. 250 MHz 1H-NMR (CDCl3) δ (ppm): 3.25 (s, 1H)(CH), 7.1-7.5 (m, 4H) (ArH); GC purity 89%, GC retention time 2.67 min.
Identifiers
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REACTION_CXSMILES
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[OH-].[K+].[Cl:3][C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[C:10]#[C:11][Si](C)(C)C.C(OCC)(=O)C.Cl>CO.CCCCCC>[Cl:3][C:4]1[CH:9]=[CH:8][CH:7]=[CH:6][C:5]=1[C:10]#[CH:11] |f:0.1|
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Inputs
Step One
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Name
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Quantity
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77.5 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Name
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Quantity
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95 g
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Type
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reactant
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Smiles
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ClC1=C(C=CC=C1)C#C[Si](C)(C)C
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)OCC
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Step Three
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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Cl
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCCCCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred at 0° C. until the reaction
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the product was extracted into dichloromethane (2×150 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined extracts were dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated in vacuo
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DISTILLATION
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Type
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DISTILLATION
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Details
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The residual oil was purified by short path distillation (Kugelrohr)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(C=CC=C1)C#C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 41.23 g | |
| YIELD: CALCULATEDPERCENTYIELD | 65.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
